2-(2-CHLORO-4-FLUOROPHENOXY)-1-(4-ETHYLPIPERAZINO)-1-ETHANONE

• IUPAC Name: 2-(2-chloro-4-fluorophenoxy)-1-(4-ethylpiperazin-1-yl)ethanone
• InChI: InChI=1S/C14H18ClFN2O2/c1-2-17-5-7-18(8-6-17)14(19)10-20-13-4-3-11(16)9-12(13)15/h3-4,9H,2,5-8,10H2,1H3
• InChI Key: MJYDTOJZBRUMJW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)COC2=C(C=C(C=C2)F)Cl
• Molecular Formula: C14H18ClFN2O2
• Molecular Weight: 300.75 g/mol

Description

2-(2-Chloro-4-fluorophenoxy)-1-(4-ethylpiperazino)-1-ethanone is a synthetic organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by the presence of a chlorofluorophenoxy group and an ethylpiperazino group attached to an ethanone backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chloro-4-fluorophenoxy)-1-(4-ethylpiperazino)-1-ethanone typically involves the following steps:

Starting Materials: The synthesis begins with 2-chloro-4-fluorophenol and 4-ethylpiperazine.

Formation of Intermediate: The 2-chloro-4-fluorophenol is reacted with an appropriate acylating agent to form an intermediate compound.

Final Product Formation: The intermediate is then reacted with 4-ethylpiperazine under controlled conditions to yield the final product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:

Batch or Continuous Flow Reactors: These reactors are used to control reaction parameters such as temperature, pressure, and reaction time.

Purification: The crude product is purified using techniques such as recrystallization, distillation, or chromatography to obtain the desired compound with high purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-Chloro-4-fluorophenoxy)-1-(4-ethylpiperazino)-1-ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine or fluorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy or piperazino derivatives.

Scientific Research Applications

2-(2-Chloro-4-fluorophenoxy)-1-(4-ethylpiperazino)-1-ethanone has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-chloro-4-fluorophenoxy)-1-(4-ethylpiperazino)-1-ethanone involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to modulation of their activity.

Pathways Involved: The interaction with molecular targets can affect various biochemical pathways, resulting in the desired biological or therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

Ethyl 2-(2-chloro-4-fluorophenoxy)acetate: A related compound with similar structural features.

Ethyl 2-(4-((3-chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenoxy)propanoate: Another compound with a similar phenoxy group.

Uniqueness

2-(2-Chloro-4-fluorophenoxy)-1-(4-ethylpiperazino)-1-ethanone is unique due to the presence of both chlorofluorophenoxy and ethylpiperazino groups, which confer distinct chemical and biological properties compared to other similar compounds.